6-(3-Fluorophenyl)-2-(1-pyridin-3-ylsulfonylazetidin-3-yl)pyridazin-3-one

• IUPAC Name: 6-(3-fluorophenyl)-2-(1-pyridin-3-ylsulfonylazetidin-3-yl)pyridazin-3-one
• InChI: InChI=1S/C18H15FN4O3S/c19-14-4-1-3-13(9-14)17-6-7-18(24)23(21-17)15-11-22(12-15)27(25,26)16-5-2-8-20-10-16/h1-10,15H,11-12H2
• InChI Key: FLLJTXSJTSGTSL-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1S(=O)(=O)C2=CN=CC=C2)N3C(=O)C=CC(=N3)C4=CC(=CC=C4)F
• Molecular Formula: C18H15FN4O3S
• Molecular Weight: 386.4 g/mol

Description

6-(3-Fluorophenyl)-2-(1-pyridin-3-ylsulfonylazetidin-3-yl)pyridazin-3-one is a chemical compound that has been extensively studied by scientists due to its potential applications in scientific research. This compound is a pyridazine derivative that has been found to have a variety of biochemical and physiological effects that make it a valuable tool for researchers in the field of pharmacology.

Mechanism of Action

The mechanism of action of 6-(3-Fluorophenyl)-2-(1-pyridin-3-ylsulfonylazetidin-3-yl)pyridazin-3-one is not fully understood, but it is thought to act by inhibiting the activity of specific enzymes that are involved in the regulation of various cellular processes. This inhibition can lead to changes in the way that cells function and can ultimately result in changes in the physiological and biochemical properties of the organism.
Biochemical and physiological effects:
The biochemical and physiological effects of 6-(3-Fluorophenyl)-2-(1-pyridin-3-ylsulfonylazetidin-3-yl)pyridazin-3-one are varied and complex. This compound has been found to have effects on the central nervous system, cardiovascular system, and immune system. Specifically, this compound has been shown to inhibit the activity of certain enzymes that are involved in the regulation of these systems, leading to changes in the way that they function.

Advantages and Limitations for Lab Experiments

The advantages of using 6-(3-Fluorophenyl)-2-(1-pyridin-3-ylsulfonylazetidin-3-yl)pyridazin-3-one in laboratory experiments are its ability to selectively inhibit specific enzymes, its stability, and its ability to be synthesized in relatively large quantities. However, there are also limitations to using this compound in laboratory experiments, including its toxicity and the potential for side effects.

Future Directions

There are many potential future directions for research on 6-(3-Fluorophenyl)-2-(1-pyridin-3-ylsulfonylazetidin-3-yl)pyridazin-3-one. Some possible areas of exploration include:
1. The identification of new drug targets that can be inhibited by this compound.
2. The development of new drugs that are based on the structure of this compound.
3. The exploration of the potential therapeutic applications of this compound in the treatment of various diseases.
4. The investigation of the potential side effects and toxicity of this compound.
5. The development of new methods for synthesizing this compound that are more efficient and cost-effective.
6. The exploration of the potential applications of this compound in other fields, such as materials science and nanotechnology.
In conclusion, 6-(3-Fluorophenyl)-2-(1-pyridin-3-ylsulfonylazetidin-3-yl)pyridazin-3-one is a complex and valuable chemical compound that has a wide range of potential applications in scientific research. Its ability to selectively inhibit specific enzymes and its stability make it a valuable tool for researchers in the field of pharmacology, and there are many potential future directions for research on this compound.

Synthesis Methods

The synthesis of 6-(3-Fluorophenyl)-2-(1-pyridin-3-ylsulfonylazetidin-3-yl)pyridazin-3-one is a complex process that requires a high degree of skill and expertise. The most common method for synthesizing this compound involves the use of a series of chemical reactions that are carefully controlled to produce a pure and stable product.

Scientific Research Applications

The primary application of 6-(3-Fluorophenyl)-2-(1-pyridin-3-ylsulfonylazetidin-3-yl)pyridazin-3-one is in scientific research. This compound has been found to have a variety of biochemical and physiological effects that make it a valuable tool for researchers in the field of pharmacology. Specifically, this compound has been used to study the mechanism of action of various drugs and to identify potential new drug targets.